N-{[(3-chloro-4-fluorophenyl)amino]carbonothioyl}-4-methylbenzamide

• IUPAC Name: N-[(3-chloro-4-fluorophenyl)carbamothioyl]-4-methylbenzamide
• InChI: InChI=1S/C15H12ClFN2OS/c1-9-2-4-10(5-3-9)14(20)19-15(21)18-11-6-7-13(17)12(16)8-11/h2-8H,1H3,(H2,18,19,20,21)
• InChI Key: YQXOFTBSZJXNEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C15H12ClFN2OS
• Molecular Weight: 322.8 g/mol

Description

N-{[(3-chloro-4-fluorophenyl)amino]carbonothioyl}-4-methylbenzamide, also known as CFTR-Inh172, is a small molecule inhibitor that has been widely studied for its potential therapeutic applications in cystic fibrosis (CF). CF is a genetic disorder that affects the function of the cystic fibrosis transmembrane conductance regulator (CFTR) protein, leading to thick and sticky mucus in the lungs, pancreas, and other organs. CFTR-Inh172 has been shown to selectively inhibit the activity of CFTR, making it a promising target for drug development.

Mechanism of Action

N-{[(3-chloro-4-fluorophenyl)amino]carbonothioyl}-4-methylbenzamide works by binding to a specific site on the CFTR protein, known as the regulatory domain. This binding prevents the opening of the chloride channel, which is responsible for regulating the flow of chloride ions in and out of the cell. By inhibiting the activity of CFTR, N-{[(3-chloro-4-fluorophenyl)amino]carbonothioyl}-4-methylbenzamide can prevent the buildup of thick and sticky mucus in the lungs and other organs.
Biochemical and Physiological Effects
N-{[(3-chloro-4-fluorophenyl)amino]carbonothioyl}-4-methylbenzamide has been shown to have several biochemical and physiological effects on CFTR and other ion channels. In addition to inhibiting CFTR activity, N-{[(3-chloro-4-fluorophenyl)amino]carbonothioyl}-4-methylbenzamide has been shown to increase the activity of the epithelial sodium channel (ENaC), which is responsible for regulating sodium transport in the lungs. This increased ENaC activity can help to reduce the buildup of mucus in the lungs and improve lung function.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{[(3-chloro-4-fluorophenyl)amino]carbonothioyl}-4-methylbenzamide is its selectivity for CFTR. This selectivity allows for more precise targeting of the CFTR protein and reduces the risk of off-target effects. However, N-{[(3-chloro-4-fluorophenyl)amino]carbonothioyl}-4-methylbenzamide has some limitations for lab experiments. For example, it can be difficult to obtain pure N-{[(3-chloro-4-fluorophenyl)amino]carbonothioyl}-4-methylbenzamide due to its low solubility in water and other solvents. Additionally, N-{[(3-chloro-4-fluorophenyl)amino]carbonothioyl}-4-methylbenzamide can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-{[(3-chloro-4-fluorophenyl)amino]carbonothioyl}-4-methylbenzamide. One area of focus is the development of more potent and selective CFTR inhibitors that can be used as potential therapeutics for CF. Another area of focus is the use of N-{[(3-chloro-4-fluorophenyl)amino]carbonothioyl}-4-methylbenzamide as a tool for studying the function of CFTR and other ion channels in normal and diseased cells. Finally, there is ongoing research on the potential use of N-{[(3-chloro-4-fluorophenyl)amino]carbonothioyl}-4-methylbenzamide in other diseases, such as chronic obstructive pulmonary disease (COPD) and asthma.

Synthesis Methods

N-{[(3-chloro-4-fluorophenyl)amino]carbonothioyl}-4-methylbenzamide can be synthesized using a variety of methods, including solid-phase synthesis and solution-phase synthesis. One common method involves the reaction of 4-methylbenzoyl chloride with 3-chloro-4-fluoroaniline in the presence of triethylamine and N,N-dimethylformamide (DMF) to form the intermediate 4-methyl-N-{[(3-chloro-4-fluorophenyl)amino]carbonyl}benzamide. This intermediate is then treated with thiophosgene in the presence of DMF to form N-{[(3-chloro-4-fluorophenyl)amino]carbonothioyl}-4-methylbenzamide.

Scientific Research Applications

N-{[(3-chloro-4-fluorophenyl)amino]carbonothioyl}-4-methylbenzamide has been extensively studied in vitro and in vivo for its potential therapeutic applications in CF. In vitro studies have shown that N-{[(3-chloro-4-fluorophenyl)amino]carbonothioyl}-4-methylbenzamide can selectively inhibit the activity of CFTR without affecting other ion channels or transporters. In vivo studies using animal models of CF have shown that N-{[(3-chloro-4-fluorophenyl)amino]carbonothioyl}-4-methylbenzamide can improve lung function, reduce inflammation, and decrease bacterial load in the lungs.